Cas no 869489-04-3 ((2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride)

• Product Name: (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride
• CAS No: 869489-04-3
• MF: C₅H₇ClF₂N₂
• MW: 168.572286844254
• MDL: MFCD28403267
• CID: 4742126
• PubChem ID: 68812652
• Update Time: 2026-02-25

(2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4,4-Difluoropyrrolidine-2-carbonitrile hydrochloride
• (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride
• 2-Pyrrolidinecarbonitrile, 4,4-difluoro-, monohydrochloride, (2S)- (9CI)
• (2S)-4,4-Difluoropyrrolidine-2-carbonitrile hydrochloride
• BOGMTOHWIVLVJE-WCCKRBBISA-N
• C5H7ClF2N2
• (S)-4,4-Difluoropyrrolidine-2-carbonitrile HCl
• MFCD28403267
• CS-0169605
• EN300-7646734
• (S)-4,4-Difluoropyrrolidine-2-carbonitrilehydrochloride
• 869489-04-3
• SCHEMBL3848539
• (2S)-4,4-Difluoropyrrolidine-2-carbonitrile HCl
• BS-43279

• MDL： MFCD28403267
• Inchi： 1S/C5H6F2N2.ClH/c6-5(7)1-4(2-8)9-3-5;/h4,9H,1,3H2;1H/t4-;/m0./s1
• InChI Key： BOGMTOHWIVLVJE-WCCKRBBISA-N
• SMILES： C([C@H]1NCC(F)(F)C1)#N.Cl

Computed Properties

• Exact Mass: 168.026582g/mol
• Monoisotopic Mass: 168.026582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8
• Molecular Weight: 168.57g/mol

Additional information on (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride

(2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride (CAS No. 869489-04-3): An Overview

(2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride (CAS No. 869489-04-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug discovery.

Chemical Properties and Structure

(2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride is a chiral compound with a molecular formula of C₅H₇F₂N₂Cl and a molecular weight of 158.57 g/mol. The presence of two fluorine atoms and a cyano group imparts unique chemical properties to the molecule. The fluorine atoms enhance the lipophilicity and metabolic stability of the compound, while the cyano group contributes to its reactivity and functional versatility. The hydrochloride salt form ensures better solubility in aqueous media, making it suitable for various biological assays.

The chiral center at the 2-position of the pyrrolidine ring is crucial for the compound's biological activity. The (S) configuration is particularly important as it often confers enhanced potency and selectivity in biological systems. The structural rigidity provided by the fluorine atoms and the pyrrolidine ring also contributes to the compound's conformational stability, which is beneficial for maintaining specific interactions with target proteins.

Synthesis Methods

The synthesis of (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride has been extensively studied, and several efficient routes have been developed. One common approach involves the reaction of 4,4-difluoropyrrolidine with cyanogen bromide followed by treatment with hydrochloric acid to form the hydrochloride salt. Another method involves the use of a chiral auxiliary to control the stereochemistry during the synthesis process. These synthetic strategies have been optimized to achieve high yields and enantiomeric purity, making them suitable for large-scale production.

Recent advancements in asymmetric synthesis have further improved the efficiency and scalability of these methods. For example, catalytic asymmetric synthesis using chiral catalysts has been reported to produce (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride with high enantiomeric excess (ee). These developments have significant implications for the industrial production of this compound and its derivatives.

Biological Activities and Mechanisms

(2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride has been investigated for its potential biological activities, including its effects on various enzymatic and cellular processes. One notable application is its use as a modulator of protein-protein interactions (PPIs). The unique structural features of this compound allow it to disrupt specific PPIs that are involved in disease pathways, making it a valuable tool in drug discovery.

In particular, (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride has shown promise as an inhibitor of bromodomain-containing proteins (BRDs), which are involved in epigenetic regulation and cancer progression. By selectively binding to BRD pockets, this compound can disrupt the recruitment of transcriptional coactivators, leading to reduced expression of oncogenic genes. This mechanism has been validated through both in vitro and in vivo studies, demonstrating its potential as a lead compound for developing novel anticancer agents.

Beyond its role as a BRD inhibitor, (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride has also been explored for its effects on other protein targets. For instance, it has been shown to modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The ability to fine-tune GPCR signaling pathways makes this compound an attractive candidate for developing drugs that target neurological disorders and other conditions.

Potential Applications in Drug Discovery

The diverse biological activities of (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride make it a valuable starting point for drug discovery efforts. Its ability to modulate PPIs and target specific protein domains opens up numerous possibilities for developing novel therapeutic agents. In cancer research, this compound's BRD inhibitory activity has led to its evaluation as a potential treatment for various solid tumors and hematological malignancies.

Clinical trials are currently underway to assess the safety and efficacy of compounds derived from (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride. Early results have shown promising antitumor effects with manageable side effects, suggesting that this class of compounds may offer new hope for patients with difficult-to-treat cancers.

In addition to cancer therapy, there is growing interest in exploring the potential applications of this compound in other therapeutic areas. For example, its ability to modulate GPCRs makes it a candidate for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that compounds derived from (2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride can improve cognitive function and reduce neuroinflammation in animal models.

Conclusion

(2S)-4,4-Difluoropyrrolidine-2-carbonitrile;hydrochloride (CAS No. 869489-04-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive starting point for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in modern drug discovery efforts.